Cas no 2171186-10-8 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid
• CAS No: 2171186-10-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6257208
• PubChem ID: 165961558
• Update Time: 2025-07-15

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid
• 2171186-10-8
• EN300-1581398
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]hexanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-8-18(15-24(29)30)28-25(31)17(2)13-14-27-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-13,18,23H,3,8,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/b17-13+/t18-/m0/s1
• InChI Key： DFXFVLSDWGXZEK-KJCUYJGMSA-N
• SMILES： O(C(NC/C=C(\C)/C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid

Comprehensive Overview of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid (CAS No. 2171186-10-8)

The compound (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid, identified by CAS No. 2171186-10-8, is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and its compatibility with modern automated peptide synthesizers.

In recent years, the demand for Fmoc-protected amino acid derivatives like (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid has surged, driven by advancements in bioconjugation techniques and the growing interest in targeted drug delivery systems. This compound’s ability to facilitate the synthesis of complex peptides with high purity aligns with the pharmaceutical industry’s focus on precision medicine. Keywords such as "Fmoc-amino acid applications" and "peptide synthesis reagents" are frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

The structural integrity of CAS No. 2171186-10-8 ensures minimal side reactions during peptide elongation, a feature highly valued in high-throughput screening (HTS) workflows. Its compatibility with green chemistry principles also makes it a preferred choice for sustainable lab practices. Discussions around "eco-friendly peptide synthesis" and "reducing waste in SPPS" often highlight derivatives like this compound as benchmarks for efficiency.

From a commercial perspective, suppliers of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid emphasize its stability under standard storage conditions and its role in accelerating drug discovery timelines. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards. The compound’s CAS registry number (2171186-10-8) is a key identifier in procurement databases, underscoring its importance in global supply chains.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models often reference its structural motifs to predict novel bioactive peptides, linking it to broader discussions on "machine learning in chemistry". Additionally, its applications in antibody-drug conjugates (ADCs) and personalized cancer therapies are frequently explored in peer-reviewed journals, making it a focal point for interdisciplinary research.

In summary, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidohexanoic acid (CAS No. 2171186-10-8) represents a cornerstone in modern peptide chemistry. Its versatility, combined with its alignment with industry trends like sustainable synthesis and computational drug development, ensures its continued prominence in scientific and commercial spheres. For researchers seeking reliable Fmoc-protected building blocks, this compound remains an indispensable tool.